Cas no 898767-28-7 (4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid)

4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid structure
898767-28-7 structure
Product Name:4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid
CAS No:898767-28-7
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD02260874
CID:872189
PubChem ID:24727000
Update Time:2025-04-19

4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid
    • 4-(4-BROMO-2-METHYLPHENYL)-4-OXOBUTYRIC ACID
    • 4-(4-BROMO-2-METHYLPHENYL)-4-OXOBUTYRICACID
    • AKOS016022860
    • DTXSID90645383
    • QBAFDTBWFLFGDS-UHFFFAOYSA-N
    • 898767-28-7
    • SCHEMBL3863307
    • 4-(4-Bromo-2-methylphenyl)-4-oxo-butyric Acid
    • BP-11357
    • MFCD02260874
    • MDL: MFCD02260874
    • Inchi: 1S/C11H11BrO3/c1-7-6-8(12)2-3-9(7)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
    • InChI Key: QBAFDTBWFLFGDS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C)C=1)C(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 269.98900
  • Monoisotopic Mass: 269.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.497
  • Boiling Point: 437.1°C at 760 mmHg
  • Flash Point: 218.2°C
  • Refractive Index: 1.572
  • PSA: 54.37000
  • LogP: 2.80500

4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(4-bromo-2-methylphenyl)-4-oxobutanoic acid Pricemore >>

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